1-(1,3-Dichloropropan-2-yl)phthalazine
Overview
Description
1-(1,3-Dichloropropan-2-yl)phthalazine, also known as DCPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. DCPP is a phthalazine derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
1-(1,3-Dichloropropan-2-yl)phthalazine acts as a voltage-gated sodium channel blocker, which inhibits the influx of sodium ions into the cells, leading to the suppression of neuronal excitability. It also acts as a calcium channel blocker, which inhibits the influx of calcium ions into the cells, leading to the suppression of neurotransmitter release. This compound has been found to have a higher affinity for the sodium channel than the calcium channel.
Biochemical and Physiological Effects:
This compound has been found to have anticonvulsant, antihypertensive, and anti-inflammatory effects. It has also been found to improve cognitive function and memory. This compound has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. It has also been found to reduce oxidative stress and improve mitochondrial function.
Advantages and Limitations for Lab Experiments
1-(1,3-Dichloropropan-2-yl)phthalazine has several advantages for lab experiments, including its high solubility in water and its ability to cross the blood-brain barrier. However, its low yield and high cost limit its use in large-scale experiments.
Future Directions
1-(1,3-Dichloropropan-2-yl)phthalazine has several potential future directions, including its use in the treatment of central nervous system disorders, such as Alzheimer's disease and Parkinson's disease. It can also be used as a lead compound for the synthesis of new anticonvulsant, antihypertensive, and anti-inflammatory drugs. Further research is needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
1-(1,3-Dichloropropan-2-yl)phthalazine has been studied for its potential applications in the field of medicine. It has been found to have anticonvulsant, antihypertensive, and anti-inflammatory properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of central nervous system disorders.
properties
IUPAC Name |
1-(1,3-dichloropropan-2-yl)phthalazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2N2/c12-5-9(6-13)11-10-4-2-1-3-8(10)7-14-15-11/h1-4,7,9H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXULKMOOBKQMFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=NN=C2C(CCl)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30297108 | |
Record name | 1-(1,3-dichloropropan-2-yl)phthalazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30297108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17998-09-3 | |
Record name | NSC114087 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114087 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(1,3-dichloropropan-2-yl)phthalazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30297108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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